Cas no 1806862-28-1 (4-Amino-3-bromo-2-iodopyridine)

• Product Name: 4-Amino-3-bromo-2-iodopyridine
• CAS No: 1806862-28-1
• MF: C₅H₄BrIN₂
• MW: 298.907132148743
• CID: 4898613
• Update Time: 2025-11-01

4-Amino-3-bromo-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-2-iodopyridine

• Inchi： 1S/C5H4BrIN2/c6-4-3(8)1-2-9-5(4)7/h1-2H,(H2,8,9)
• InChI Key： HKPVOLAFKZKZSA-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-bromo-2-iodopyridine

Comprehensive Overview of 4-Amino-3-bromo-2-iodopyridine (CAS No. 1806862-28-1)

4-Amino-3-bromo-2-iodopyridine (CAS No. 1806862-28-1) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique triple halogen substitution pattern, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring amino, bromo, and iodo functional groups, enables diverse reactivity, making it valuable for constructing complex heterocyclic frameworks.

In recent years, the demand for halogenated pyridines like 4-Amino-3-bromo-2-iodopyridine has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers frequently explore its applications in kinase inhibitor design, a hot topic in oncology drug discovery. The compound's electron-rich aromatic system and halogen atoms facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

From an industrial perspective, CAS No. 1806862-28-1 is often discussed in forums focusing on scalable synthetic routes and green chemistry. Environmental concerns have driven interest in optimizing its production to minimize waste, aligning with the Principles of Green Chemistry. Questions like "How to improve the yield of 4-Amino-3-bromo-2-iodopyridine?" or "What catalysts work best for its functionalization?" are commonly searched in academic and industrial databases.

The compound's spectroscopic properties (e.g., NMR, IR, and MS data) are well-documented, aiding in quality control during large-scale synthesis. Its crystalline form and solubility profile are critical for formulation scientists, especially when designing drug delivery systems. Recent publications highlight its potential in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in degrading disease-causing proteins.

Safety data for 4-Amino-3-bromo-2-iodopyridine emphasizes standard laboratory handling protocols, though it is not classified as a high-risk material. Its stability under inert atmospheres and compatibility with common reagents make it a practical choice for high-throughput screening libraries. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound's molecular diversity positions it as a valuable building block.

In summary, CAS No. 1806862-28-1 represents a multifaceted tool for researchers tackling challenges in drug development and material science. Its synergy with emerging technologies like AI-assisted molecular design and automated synthesis platforms further amplifies its relevance. For those exploring structure-activity relationships (SAR) or heterocyclic chemistry, this compound offers a robust starting point for innovation.